Cas no 128352-82-9 ([1]Benzothieno[2,3-d]pyrimidine-2(3H)-thione,5,6,7,8-tetrahydro-4-phenyl-3-(phenylmethyl)-)

• Product name: [1]Benzothieno[2,3-d]pyrimidine-2(3H)-thione,5,6,7,8-tetrahydro-4-phenyl-3-(phenylmethyl)-
• CAS No: 128352-82-9
• MF: C₂₃H₂₀N₂S₂
• MW: 388.5483
• CID: 222037
• PubChem ID: 3080438

[1]Benzothieno[2,3-d]pyrimidine-2(3H)-thione,5,6,7,8-tetrahydro-4-phenyl-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• [1]Benzothieno[2,3-d]pyrimidine-2(3H)-thione,5,6,7,8-tetrahydro-4-phenyl-3-(phenylmethyl)-
• 3-benzyl-4-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine-2-thione
• BRN 3568643
• (1)Benzothieno(2,3-d)pyrimidine-2(3H)-thione, 5,6,7,8-tetrahydro-4-phenyl-3-(phenylmethyl)-
• DTXSID10155858
• 128352-82-9
• 4-Phenyl-3-(phenylmethyl)-5,6,7,8-tetrahydro-(1)benzothieno(2,3-d)pyrimidine-2(3H)-thione

• Inchi： InChI=1S/C23H20N2S2/c26-23-24-22-20(18-13-7-8-14-19(18)27-22)21(17-11-5-2-6-12-17)25(23)15-16-9-3-1-4-10-16/h1-6,9-12H,7-8,13-15H2
• InChI Key： KFIHUINFCZAGSG-UHFFFAOYSA-N
• SMILES： C1=CC=C(CN2C(=S)N=C3SC4CCCCC=4C3=C2C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 388.107
• Monoisotopic Mass: 388.10679099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 73Ų

Experimental Properties

• PSA: 15.6